Cas no 2138114-46-0 (1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one)

• Product Name: 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one
• CAS No: 2138114-46-0
• MF: C₁₂H₂₂F₃N₃O
• MW: 281.317793369293
• CID: 6518342
• PubChem ID: 165494109
• Update Time: 2025-10-05

1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one
• 2138114-46-0
• EN300-1179270
• 1-(3-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one

• Inchi： 1S/C12H22F3N3O/c1-16-5-9-17(10-12(13,14)15)6-3-8-18-7-2-4-11(18)19/h16H,2-10H2,1H3
• InChI Key： JDFWJADPMOACOZ-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCCN1C(CCC1)=O)(F)F

Computed Properties

• Exact Mass: 281.17149682g/mol
• Monoisotopic Mass: 281.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one

Comprehensive Overview of 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one (CAS No. 2138114-46-0)

The compound 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one, identified by CAS No. 2138114-46-0, is a sophisticated organic molecule with a unique structural framework. Its intricate design combines a pyrrolidin-2-one core with a substituted aminoethyl side chain, featuring a trifluoroethyl group. This combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the trifluoroethyl moiety is noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their potential applications in central nervous system (CNS) disorders and neurodegenerative diseases. The methylamino and ethylamino groups in this compound suggest potential interactions with neurotransmitter systems, making it a candidate for further investigation in neurological research. Researchers are particularly intrigued by its possible role in modulating dopamine or serotonin receptors, which are often targeted in treatments for depression, anxiety, and Parkinson's disease.

The synthesis of 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one involves multi-step organic reactions, including alkylation and amination processes. These methods are well-documented in the literature, but the specific conditions for optimizing yield and purity remain a topic of ongoing research. The compound's CAS No. 2138114-46-0 serves as a unique identifier, facilitating its retrieval in chemical databases and ensuring accurate communication among researchers. This is particularly important in the era of big data and AI-driven drug discovery, where precise chemical identifiers are essential for machine learning algorithms.

From a pharmacokinetic perspective, the trifluoroethyl group in 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one may contribute to its lipophilicity, potentially enhancing its ability to cross the blood-brain barrier (BBB). This property is highly desirable in the development of CNS-targeted drugs, as it can improve drug delivery to the brain. Additionally, the compound's pyrrolidin-2-one core is a common motif in bioactive molecules, further underscoring its potential utility in medicinal chemistry.

The rise of personalized medicine and precision therapeutics has increased demand for novel compounds like 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one. Researchers are exploring its potential in tailored treatments for conditions such as Alzheimer's disease and schizophrenia. The compound's unique structure also makes it a promising candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug efficacy and minimizing side effects.

In the context of green chemistry, the synthesis and application of 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one must consider environmental sustainability. Researchers are increasingly focused on developing eco-friendly synthetic routes and reducing the use of hazardous reagents. This aligns with global trends toward sustainable drug development and green pharmaceuticals, which are gaining traction among both scientists and the general public.

Another area of interest is the compound's potential role in drug repurposing. Given the high costs and lengthy timelines associated with de novo drug discovery, repurposing existing compounds like 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one for new therapeutic indications is an attractive strategy. This approach has gained momentum in recent years, particularly in the wake of the COVID-19 pandemic, which highlighted the need for rapid and cost-effective drug development solutions.

In summary, 1-(3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propyl)pyrrolidin-2-one (CAS No. 2138114-46-0) represents a fascinating area of research with broad implications for medicinal chemistry, neurology, and drug development. Its unique structural features and potential applications make it a compound worth watching in the coming years, as scientists continue to unlock its full potential in addressing unmet medical needs.